Cas no 3968-30-7 (1,3-Dioxane-4,6-dione,5-cyclopentylidene-2,2-dimethyl-)
3968-30-7 structure
Product Name:1,3-Dioxane-4,6-dione,5-cyclopentylidene-2,2-dimethyl-
CAS No:3968-30-7
MF:C11H14O4
MW:210.226463794708
CID:296837
PubChem ID:536795
Update Time:2025-04-19
1,3-Dioxane-4,6-dione,5-cyclopentylidene-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane-4,6-dione,5-cyclopentylidene-2,2-dimethyl-
- 5-cyclopentylidene-2,2-dimethyl-1,3-dioxane-4,6-dione
- 2,2-Propanediol, cyclic D1,a-cyclopentanemalonate (8CI)
- D1,a-Cyclopentanemalonic acid, cyclic isopropylidene ester(7CI,8CI)
- SCHEMBL2803375
- DTXSID00336856
- 3968-30-7
-
- Inchi: 1S/C11H14O4/c1-11(2)14-9(12)8(10(13)15-11)7-5-3-4-6-7/h3-6H2,1-2H3
- InChI Key: UNLICWFXGAYRLK-UHFFFAOYSA-N
- SMILES: O1C(/C(/C(=O)OC1(C)C)=C1/CCCC/1)=O
Computed Properties
- Exact Mass: 210.08920892g/mol
- Monoisotopic Mass: 210.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.6Ų
1,3-Dioxane-4,6-dione,5-cyclopentylidene-2,2-dimethyl- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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